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For Researchers, Scientists, and Drug Development Professionals

The textile industry continuously seeks innovative finishing agents to enhance fabric properties,

particularly wrinkle resistance. Among the various crosslinking agents, Dimethylol

Dihydroxyethyleneurea (DMDHEU) has been a long-standing choice. However, concerns over

formaldehyde release have driven research towards alternatives. This guide provides a

detailed comparison of DMDHEU with a potential alternative, (Ethylenedioxy)dimethanol,
focusing on their performance in textile finishing applications.

Chemical Structures
Chemical Structures

(Ethylenedioxy)dimethanol (EDDM)

Dimethylol Dihydroxyethyleneurea (DMDHEU)

HO-CH₂-O-CH₂-CH₂-O-CH₂-OH

HOCH₂-N(C=O)N(CH₂OH)-CH(OH)CH(OH)
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Caption: Chemical structures of (Ethylenedioxy)dimethanol and DMDHEU.

Performance Data Comparison
A direct quantitative comparison of (Ethylenedioxy)dimethanol (EDDM) and DMDHEU for

textile finishing is challenging due to the limited publicly available performance data for EDDM

in this specific application. DMDHEU is a well-established crosslinking agent, and its

performance has been extensively documented. EDDM is known as a formaldehyde-releasing

biocide and has potential as a crosslinker, but its efficacy in imparting wrinkle resistance to

textiles is not as thoroughly characterized in the reviewed literature.

The following table summarizes typical performance data for DMDHEU on cotton fabric. The

corresponding data for (Ethylenedioxy)dimethanol is largely unavailable in the searched

scientific and technical literature and would require experimental investigation for a direct

comparison.

Performance Metric
(Ethylenedioxy)dim
ethanol

DMDHEU Test Method

Wrinkle Recovery

Angle (WRA) (°)
Data not available

~150 - 180 (Warp +

Weft)
AATCC 66

Tensile Strength

Retention (%)
Data not available ~50 - 70 ISO 13934-1

Tear Strength

Retention (%)
Data not available ~40 - 60 ISO 13937-2

Formaldehyde

Release (ppm)

Data not available

(known formaldehyde

donor)

< 75 (with low-

formaldehyde

formulations)

AATCC 112 / ISO

14184-1

Crosslinking Mechanism on Cellulose Fibers
The primary mechanism for imparting wrinkle resistance in cellulosic fabrics like cotton is the

formation of crosslinks between the polymer chains. Both (Ethylenedioxy)dimethanol and
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DMDHEU are capable of reacting with the hydroxyl groups of cellulose under acidic catalysis

and heat.

Crosslinking Mechanism on Cellulose

Reactants

Conditions

Product

Cellulose-OH

Cellulose-O-R-O-Cellulose
(Crosslinked Cellulose)

Cellulose-OH (Ethylenedioxy)dimethanol
or DMDHEU

Acid Catalyst (e.g., MgCl₂) Curing (Heat)

Click to download full resolution via product page

Caption: Generalized crosslinking of cellulose with a finishing agent.
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Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of textile finishing agents.

Below are the standard protocols for key performance evaluations.

Wrinkle Recovery Angle (AATCC Test Method 66)
This test method determines the ability of a fabric to recover from creasing.

Apparatus:

Crease recovery tester

Loading device

Specimen holder

Stopwatch

Procedure:

Specimen Preparation: Cut fabric specimens of a specified size, typically 15 mm x 40 mm, in

both warp and weft directions. Condition the specimens in a standard atmosphere (21 ± 1°C

and 65 ± 2% relative humidity).

Creasing: Fold a specimen in half and place it under a specified load (e.g., 500g) for a set

time (e.g., 5 minutes).

Recovery: Remove the load and transfer the specimen to the holder of the crease recovery

tester.

Measurement: Allow the specimen to recover for a specified time (e.g., 5 minutes). The angle

of recovery is then measured on the instrument's scale. A higher angle indicates better

wrinkle resistance.[1][2]

Tensile Strength (ISO 13934-1)
This method measures the maximum force a fabric can withstand before breaking.[3][4][5][6]
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Apparatus:

Constant-Rate-of-Extension (CRE) tensile testing machine

Clamps and jaws appropriate for the fabric type

Procedure:

Specimen Preparation: Cut fabric strips of a specified width (e.g., 50 mm) and length in both

warp and weft directions.[3][5][6] Condition the specimens in a standard atmosphere.

Mounting: Mount the specimen in the jaws of the tensile tester with a specified gauge length.

Testing: Extend the specimen at a constant rate until it ruptures.

Data Collection: Record the maximum force (in Newtons) and the elongation at maximum

force. A higher retention of tensile strength after finishing is desirable.

Formaldehyde Release (AATCC Test Method 112 / ISO
14184-1)
These methods quantify the amount of formaldehyde released from a treated fabric.

AATCC 112 (Sealed Jar Method):[7][8][9][10][11]

Specimen Preparation: A weighed fabric specimen is suspended over a specific volume of

water in a sealed jar.[7][8]

Incubation: The sealed jar is placed in an oven at a controlled temperature (e.g., 49°C) for a

specified duration (e.g., 20 hours).[7]

Analysis: The amount of formaldehyde absorbed into the water is determined colorimetrically

using a spectrophotometer.[7][8]

ISO 14184-1 (Water Extraction Method):[12][13][14][15][16]

Extraction: A weighed fabric specimen is placed in a flask with water and agitated in a water

bath at a controlled temperature (e.g., 40°C) for a specific time (e.g., 60 minutes).[14]
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Filtration: The extract is filtered.

Analysis: The formaldehyde concentration in the filtrate is determined by reacting it with

acetylacetone to form a colored compound, which is then measured using a

spectrophotometer.[13][14]

Experimental Workflow
The evaluation of a new textile finishing agent typically follows a standardized workflow to

ensure comprehensive and comparable results.
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Experimental Workflow for Textile Finishing Agent Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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